Cas no 312623-96-4 (Pyridinium-d5,1-(butyl-d9)-, chloride (9CI))

• Product Name: Pyridinium-d5,1-(butyl-d9)-, chloride (9CI)
• CAS No: 312623-96-4
• MF: C₉H₁₄ClN
• MW: 185.753425121307
• CID: 300800
• PubChem ID: 16213593
• Update Time: 2025-04-19

Pyridinium-d5,1-(butyl-d9)-, chloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridinium-d5,1-(butyl-d9)-, chloride (9CI)
• 2,3,4,5,6-pentadeuterio-1-(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl)pyridin-1-ium,chloride
• 1-(~2~H_9_)Butyl(~2~H_5_)pyridin-1-ium chloride
• 2,3,4,5,6-pentadeuterio-1-(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl)pyridin-1-ium;chloride
• N-Butylpyridinium chloride-d14, 98 atom % D
• DTXSID00584057
• SCHEMBL1331400
• 312623-96-4
• 1-BUTYLPYRIDINIUM-D14 CHLORIDE

• Inchi： 1S/C9H14N.ClH/c1-2-3-7-10-8-5-4-6-9-10;/h4-6,8-9H,2-3,7H2,1H3;1H/q+1;/p-1/i1D3,2D2,3D2,4D,5D,6D,7D2,8D,9D;
• InChI Key： POKOASTYJWUQJG-CBZSTONXSA-M
• SMILES： [Cl-].[N+]1(C([2H])=C([2H])C([2H])=C([2H])C=1[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 185.1693516g/mol
• Monoisotopic Mass: 185.1693516g/mol
• Isotope Atom Count: 14
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 74.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 131-133 °C(lit.)
• Solubility: Not determined

Pyridinium-d5,1-(butyl-d9)-, chloride (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-21/22
• Safety Instruction： 26-36
• Hazardous Material Identification：